Cas no 83820-99-9 (5H-Pyrrolo[1,2-a]azepine-9-carboxylic acid, 6,7,8,9-tetrahydro-, methylester)

• Product name: 5H-Pyrrolo[1,2-a]azepine-9-carboxylic acid, 6,7,8,9-tetrahydro-, methylester
• CAS No: 83820-99-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1813142

5H-Pyrrolo[1,2-a]azepine-9-carboxylic acid, 6,7,8,9-tetrahydro-, methylester Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[1,2-a]azepine-9-carboxylic acid, 6,7,8,9-tetrahydro-, methylester
• 5H-Pyrrolo[1,2-a]azepine-9-carboxylic acid, 6,7,8,9-tetrahydro-, methyl ester

• Inchi： 1S/C11H15NO2/c1-14-11(13)9-5-2-3-7-12-8-4-6-10(9)12/h4,6,8-9H,2-3,5,7H2,1H3
• InChI Key： ZSYQBGUKATYCJN-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(C(OC)=O)CCCC2

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 56-57 °C(Solv: acetone (67-64-1); hexane (110-54-3))
• Boiling Point: 302.8±25.0 °C(Predicted)
• pka: -2.85±0.40(Predicted)